![molecular formula C4H6O2 B019804 Vinyl-13C2 acetate CAS No. 106139-40-6](/img/structure/B19804.png)
Vinyl-13C2 acetate
Overview
Description
Vinyl-13C2 acetate, also known as Ethenol-13C2 acetate, is a biochemical used for proteomics research . It has a molecular formula of (13C)2C2H6O2 and a molecular weight of 88.07 .
Synthesis Analysis
Vinyl acetate is synthesized via heterogeneous non-oxidative acetylene acetoxylation and homogeneous and heterogeneous oxidative ethylene acetoxylation . The catalyst structure and reaction mechanisms are complex and require a combination of experiment and computation to understand . The reaction occurs over palladium and gold catalysts .
Molecular Structure Analysis
The linear formula of this compound is CH3CO213CH=13CH2 . It has a molecular weight of 88.07 .
Chemical Reactions Analysis
The production of vinyl acetate is based on the reaction of ethylene with acetic acid and oxygen in the gas phase over heterogeneous catalysts that contain palladium . The reaction is typically carried out at 175–200 ºC and 5–9 bar pressure .
Physical And Chemical Properties Analysis
This compound has a density of 0.956 g/mL at 25 °C, a melting point of -93 °C (lit.), and a boiling point of 72-73 °C (lit.) . Its refractive index is n20/D 1.395(lit.) .
Scientific Research Applications
Synthesis of Molecular Precursors for Para-Hydrogen-Induced Polarization of Ethyl Acetate-1-(13) C and Beyond :
- This study outlines a method for producing vinylated carboxylic compounds with a (13)C isotopic label, which can be used to create hyperpolarized ethyl acetate-1-(13)C for in vivo metabolic probes (Shchepin et al., 2016).
Photocatalyst-Free and Blue Light-Induced RAFT Polymerization of Vinyl Acetate :
- Demonstrates a photocatalyst-free, blue light-induced RAFT polymerization of vinyl acetate at ambient temperature, producing a well-regulated polymer (Ding et al., 2015).
Genotoxicity of Acetoxyoxirane, the Epoxide of Vinyl Acetate :
- Acetoxyoxirane, the epoxide of vinyl acetate, shows mutagenic effects to Salmonella typhimurium TA100, but its genotoxicity may be reduced by esterases in biological systems (Simon et al., 1986).
Validation of Human Physiologically Based Pharmacokinetic Model for Vinyl Acetate :
- The study validates a human physiologically based pharmacokinetic model for vinyl acetate, supporting risk assessment for exposure to this compound (Hinderliter et al., 2005).
NMR Study of Commercial Poly(vinyl acetate) :
- This research presents a nuclear magnetic resonance study of commercial poly(vinyl acetate), revealing a random monomer sequence distribution along its chains (Souza & Tavares, 1998).
Spectroscopy Studies of Branching and Sequence Distribution in Copolymers :
- The study uses 13C NMR spectroscopy to reveal that copolymers of vinyl acetate and n-butyl acrylate exhibit random repeat unit sequence distributions (Britton, Heatley, & Lovell, 2001).
Mechanism of Action
Safety and Hazards
Vinyl-13C2 acetate is considered hazardous. It is classified as flammable liquids, acute inhalation toxicity - vapors, carcinogenicity, and specific target organ toxicity (single exposure). The target organs are the respiratory system . It is recommended to use personal protective equipment, ensure adequate ventilation, avoid getting in eyes, on skin, or on clothing, and avoid ingestion and inhalation .
Future Directions
Vinyl acetate is important as a building block for the production of added value chemicals and products . The production process of vinyl acetate from acetylene remains relevant . The problem of vapor-phase catalytic synthesis of VA has been the subject of a large number of works . The development of more active, selective, and stable catalysts for sustainable VA synthesis processes is one of the main tasks of creating new, economic, waste-free methods .
properties
IUPAC Name |
(1,2-13C2)ethenyl acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6O2/c1-3-6-4(2)5/h3H,1H2,2H3/i1+1,3+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTXRWKRVRITETP-ZKDXJZICSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC=C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)O[13CH]=[13CH2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60584073 | |
Record name | (~13~C_2_)Ethenyl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60584073 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
88.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
106139-40-6 | |
Record name | (~13~C_2_)Ethenyl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60584073 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 106139-40-6 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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